molecular formula C12H17ClN2O4S B5394993 N~2~-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N~2~-ethylglycinamide

N~2~-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N~2~-ethylglycinamide

Cat. No. B5394993
M. Wt: 320.79 g/mol
InChI Key: FLKXMOBMIHZCQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~2~-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N~2~-ethylglycinamide, commonly known as CES, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CES belongs to the class of sulfonamide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of CES is not fully understood. However, it has been reported to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. CES has also been reported to inhibit the activity of matrix metalloproteinases, enzymes that play a crucial role in tissue remodeling and repair.
Biochemical and physiological effects:
CES has been reported to have various biochemical and physiological effects. In vitro studies have shown that CES inhibits the activity of carbonic anhydrase and matrix metalloproteinases. In vivo studies have shown that CES reduces the growth of cancer cells and inhibits the formation of new blood vessels. CES has also been reported to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

CES has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, CES also has some limitations, including its potential toxicity and limited availability.

Future Directions

CES has several potential future directions, including its use as a drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. CES can also be used as a tool to study the structure and function of proteins and enzymes. Further studies are needed to fully understand the mechanism of action of CES and its potential applications in various fields.

Synthesis Methods

CES has been synthesized using various methods, including the reaction of 3-chloro-4-ethoxyaniline with ethyl chloroformate, followed by the reaction with glycine and sulfonyl chloride. Another method involves the reaction of 3-chloro-4-ethoxyaniline with ethyl chloroformate and glycine, followed by the reaction with sulfonyl chloride. Both methods have been reported to yield CES in good yields.

Scientific Research Applications

CES has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, CES has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. In biochemistry, CES has been used as a tool to study the structure and function of proteins and enzymes. In pharmacology, CES has been investigated for its potential as a drug transporter and inhibitor.

properties

IUPAC Name

2-[(3-chloro-4-ethoxyphenyl)sulfonyl-ethylamino]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17ClN2O4S/c1-3-15(8-12(14)16)20(17,18)9-5-6-11(19-4-2)10(13)7-9/h5-7H,3-4,8H2,1-2H3,(H2,14,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLKXMOBMIHZCQD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC(=O)N)S(=O)(=O)C1=CC(=C(C=C1)OCC)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.79 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.